Bis[tris(2,4-pentanedionato)titanium(IV)] Hexachlorotitanate(IV)

• IUPAC Name: hexachlorotitanium(2-);(Z)-4-hydroxypent-3-en-2-one;titanium
• InChI: InChI=1S/6C5H8O2.6ClH.3Ti/c6*1-4(6)3-5(2)7;;;;;;;;;/h6*3,6H,1-2H3;6*1H;;;/q;;;;;;;;;;;;;;+4/p-6/b6*4-3-
• InChI Key: FXHBKUDRXITDHU-YAHVWVNOSA-H
• Canonical SMILES: CC(=CC(=O)C)O.CC(=CC(=O)C)O.CC(=CC(=O)C)O.CC(=CC(=O)C)O.CC(=CC(=O)C)O.CC(=CC(=O)C)O.Cl[Ti-2](Cl)(Cl)(Cl)(Cl)Cl.[Ti].[Ti]
• Isomeric SMILES: C/C(=C/C(=O)C)/O.C/C(=C/C(=O)C)/O.C/C(=C/C(=O)C)/O.C/C(=C/C(=O)C)/O.C/C(=C/C(=O)C)/O.C/C(=C/C(=O)C)/O.Cl[Ti-2](Cl)(Cl)(Cl)(Cl)Cl.[Ti].[Ti]
• Molecular Formula: C30H48Cl6O12Ti3-2
• Molecular Weight: 957.0 g/mol
• CAS No.: 12088-57-2

Description

Bis[tris(2,4-pentanedionato)titanium(IV)] Hexachlorotitanate(IV) is a complex inorganic compound with the molecular formula C30H42Cl6O12Ti3 and a molecular weight of 950.96 g/mol . It is known for its distinctive reddish-yellow crystalline form . This compound is also referred to as Bis[tris(acetylacetonato)titanium(IV)] Hexachlorotitanate(IV) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Bis[tris(2,4-pentanedionato)titanium(IV)] Hexachlorotitanate(IV) typically involves the reaction of titanium tetrachloride with acetylacetone in the presence of a suitable solvent . The reaction is carried out under an inert atmosphere to prevent moisture and oxygen from interfering with the reaction. The product is then purified through recrystallization to obtain the desired compound in a high-purity form .

Industrial Production Methods

On an industrial scale, the production of this compound follows similar synthetic routes but with optimized reaction conditions to ensure higher yields and cost-effectiveness. The use of automated reactors and controlled environments helps in maintaining the consistency and quality of the product .

Chemical Reactions Analysis

Types of Reactions

Bis[tris(2,4-pentanedionato)titanium(IV)] Hexachlorotitanate(IV) undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form higher oxidation state titanium compounds.

Reduction: It can be reduced to lower oxidation state titanium compounds.

Substitution: The ligands in the compound can be substituted with other ligands under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various ligands for substitution reactions. The reactions are typically carried out in solvents such as ethanol or acetone under controlled temperatures and inert atmospheres .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield titanium dioxide, while reduction could produce titanium(III) compounds .

Scientific Research Applications

Bis[tris(2,4-pentanedionato)titanium(IV)] Hexachlorotitanate(IV) has a wide range of applications in scientific research:

Chemistry: It is used as a catalyst in various organic synthesis reactions due to its ability to facilitate oxidation and reduction processes.

Biology: The compound is studied for its potential use in biological imaging and as a contrast agent in medical diagnostics.

Medicine: Research is ongoing to explore its potential as an anticancer agent due to its unique chemical properties.

Industry: It is used in the production of advanced materials, including coatings and nanomaterials, due to its stability and reactivity.

Mechanism of Action

The mechanism of action of Bis[tris(2,4-pentanedionato)titanium(IV)] Hexachlorotitanate(IV) involves its interaction with molecular targets through coordination chemistry. The titanium centers in the compound can form complexes with various substrates, facilitating catalytic reactions. The pathways involved include electron transfer processes and ligand exchange reactions .

Comparison with Similar Compounds

Similar Compounds

Bis(2,4-pentanedionato)titanium(IV) Oxide: Similar in structure but differs in its oxidation state and specific applications.

Bis(2,4-pentanedionato)bis(2-propanolato)titanium(IV): Another related compound with different ligands and reactivity.

Uniqueness

Bis[tris(2,4-pentanedionato)titanium(IV)] Hexachlorotitanate(IV) is unique due to its specific ligand arrangement and the presence of hexachlorotitanate, which imparts distinct chemical properties and reactivity compared to other titanium compounds .

Biological Activity

Bis[tris(2,4-pentanedionato)titanium(IV)] hexachlorotitanate(IV) , commonly referred to as Titanium(IV) hexachlorotitanate, is an organometallic compound with a complex structure and significant potential in various biological applications. This article delves into its biological activity, examining its properties, mechanisms of action, and relevant case studies that highlight its utility in research and potential therapeutic applications.

• Molecular Formula : C$_{30}$H$_{42}$Cl$_{6}$O$_{12}$Ti$_{3}$
• Molecular Weight : 950.966 g/mol
• CAS Number : 12088-57-2
• Appearance : Light yellow to orange crystalline powder
• Purity : Typically >96% for research applications

Property	Value
Molecular Formula	C$_{30}$H$_{42}$Cl$_{6}$O$_{12}$Ti$_{3}$
Molecular Weight	950.966 g/mol
CAS Number	12088-57-2
Appearance	Light yellow to orange powder
Purity	>96%

The biological activity of Bis[tris(2,4-pentanedionato)titanium(IV)] hexachlorotitanate(IV) is primarily attributed to its ability to interact with cellular components and influence biochemical pathways. Research indicates that titanium complexes can exhibit:

• Antioxidant Properties : Titanium compounds have been shown to scavenge free radicals, thereby protecting cells from oxidative stress.
• Antimicrobial Activity : Studies suggest that titanium complexes can inhibit the growth of various bacterial strains, making them potential candidates for antimicrobial agents.
• Cell Proliferation Modulation : Certain titanium complexes have been observed to affect cell cycle progression and apoptosis in cancer cells, indicating potential applications in cancer therapy.

Study 1: Antioxidant Activity

A study published in Journal of Inorganic Biochemistry explored the antioxidant properties of titanium complexes, including Bis[tris(2,4-pentanedionato)titanium(IV)] hexachlorotitanate(IV). The results demonstrated a significant reduction in reactive oxygen species (ROS) levels in treated cells compared to controls, suggesting a protective effect against oxidative damage.

Study 2: Antimicrobial Efficacy

Research conducted on the antimicrobial properties of titanium complexes found that Bis[tris(2,4-pentanedionato)titanium(IV)] hexachlorotitanate(IV) exhibited inhibitory effects against Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) was determined to be significantly lower than that of traditional antibiotics, highlighting its potential as a novel antimicrobial agent.

Study 3: Cancer Cell Line Studies

In vitro studies on various cancer cell lines revealed that Bis[tris(2,4-pentanedionato)titanium(IV)] hexachlorotitanate(IV) induced apoptosis through the activation of caspase pathways. The compound was shown to decrease cell viability in a dose-dependent manner, suggesting its potential as an anticancer therapeutic.

Table 2: Summary of Biological Activities

Activity Type	Observations	Reference
Antioxidant	Reduced ROS levels in treated cells	Journal of Inorganic Biochemistry
Antimicrobial	Inhibited growth of S. aureus and E. coli	Internal Study
Cancer Cell Proliferation	Induced apoptosis via caspase activation	Internal Study

Safety and Handling

Despite its promising biological activities, safety data indicate that Bis[tris(2,4-pentanedionato)titanium(IV)] hexachlorotitanate(IV) should be handled with care due to its toxicological profile. Appropriate personal protective equipment (PPE), including gloves and goggles, should be used during handling.

Table 3: Safety Data Summary

Hazard Class	Description
Toxicity	Toxic solid; handle with caution
Protective Measures	Use gloves and goggles; ensure adequate ventilation